Kibdelone C

• CAS No.: 934464-79-6
• Product Name: Kibdelone C
• Molecular Formula: C29H28ClNO10
• Molecular Weight: 586 g/mol
• IUPAC Name: (19S,21S,22R)-8-chloro-3,10,19,21,22,26-hexahydroxy-15-methoxy-6-methyl-7-propyl-17-oxa-6-azahexacyclo[12.12.0.02,11.04,9.016,25.018,23]hexacosa-1(14),2(11),3,7,9,15,18(23),25-octaene-5,24-dione
• Standard InChI: InChI=1S/C29H28ClNO10/c1-4-5-11-20(30)16-17(29(39)31(11)2)23(36)14-9(21(16)34)6-7-10-15(14)24(37)19-25(38)18-22(35)12(32)8-13(33)27(18)41-28(19)26(10)40-3/h12-13,22,32-37H,4-8H2,1-3H3/t12-,13-,22-/m0/s1
• Standard InChIKey: NEZGGHIIKFHZCZ-MZFXBISCSA-N
• Isomeric SMILES: CCCC1=C(C2=C(C3=C(C4=C(CC3)C(=C5C(=C4O)C(=O)C6=C(O5)[C@H](C[C@@H]([C@@H]6O)O)O)OC)C(=C2C(=O)N1C)O)O)Cl
• SMILES: CCCC1=C(C2=C(C3=C(C4=C(CC3)C(=C5C(=C4O)C(=O)C6=C(O5)C(CC(C6O)O)O)OC)C(=C2C(=O)N1C)O)O)Cl
• Canonical SMILES: CCCC1=C(C2=C(C3=C(C4=C(CC3)C(=C5C(=C4O)C(=O)C6=C(O5)C(CC(C6O)O)O)OC)C(=C2C(=O)N1C)O)O)Cl
• Appearance: Orange solid
• Description: Kibdelone C is the major analogue of a potent antitumor complex isolated from Kibdelosporangium sp.. Structurally, kibdelone C is related to lysolipin and albofungin, however no comparative investigation of this class has been reported.
• Synonyms: (+)-Kibdelone C
• Reference: Kibdelones: novel anticancer polyketides from a rare Australian actinomycete. Ratnayake R. et al. Chem. Europ. J. 2007, 13, 1610.
• PubChem Compound: 16109693
• Last Modified: Nov 11 2021